Cas no 102567-30-6 (1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione)

• Product name: 1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione
• CAS No: 102567-30-6
• MF: C₅H₄S₆
• MW: 256.47526
• CID: 1134217
• PubChem ID: 3509761

1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione
• [1,3]dithiolo[4,5-f][1,3,5]trithiepine-2-thione
• AKOS024350296
• DTXSID70393173
• 102567-30-6

• Inchi： InChI=1S/C5H4S6/c6-5-10-3-4(11-5)9-2-7-1-8-3/h1-2H2
• InChI Key： FNJMUDIOIVOUGJ-UHFFFAOYSA-N
• SMILES： C1SCSC2=C(S1)SC(=S)S2

Computed Properties

• Exact Mass: 255.86392
• Monoisotopic Mass: 255.86372717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 0